molecular formula C16H11F3N4O2 B2560651 2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide CAS No. 1903290-22-1

2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide

Cat. No. B2560651
CAS RN: 1903290-22-1
M. Wt: 348.285
InChI Key: RQVIIPDJGSHACK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as GSK-3β inhibitor and has been found to exhibit potent inhibitory activity against glycogen synthase kinase-3β (GSK-3β), which is a key enzyme involved in various cellular processes.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of fluorinated compounds, including derivatives similar to 2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide. For instance, fluoro and trifluoromethyl derivatives of 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) have shown significant antifungal and antibacterial activity against fungi and Gram-positive microorganisms, suggesting a potential pathway for the development of new antimicrobial agents (Carmellino et al., 1994).

Synthesis and Functionalization

The synthesis and functionalization of fluorinated compounds, including those related to 2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide, are areas of active research due to their relevance in medicinal chemistry. A study reported the use of Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination using N-fluoro-2,4,6-trimethylpyridinium triflate as the F(+) source, highlighting the importance of fluorinated compounds in synthesis (Wang et al., 2009). Another study explored the nucleophilic vinylic substitution reaction of gem-difluoroenamides, resulting in the synthesis of fluorinated heterocycles, demonstrating the utility of fluorinated synthons in generating complex molecules (Meiresonne et al., 2015).

Novel Synthons and Chemical Reactivity

The exploration of novel fluorinated synthons and their reactivity has significant implications for the design of new drugs and materials. For example, the creation of anionically activated trifluoromethyl groups has opened new pathways for the synthesis of isoxazoles and triazines, compounds that can serve as key intermediates in the development of pharmaceuticals and agrochemicals (Strekowski et al., 1995).

Fluorinated Compounds as Anti-HIV and Anticancer Agents

Fluorine substitution on heterocyclic compounds, such as 1,2,4-triazinones, has been investigated for potential anti-HIV-1 and CDK2 inhibitory activities. Some fluorinated derivatives have shown very good anti-HIV activity and significant CDK2 inhibition, indicating their promise as dual-function agents for treating infectious diseases and cancer (Makki et al., 2014).

properties

IUPAC Name

2,6-difluoro-N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11F3N4O2/c17-9-4-5-13-10(8-9)16(25)23(22-21-13)7-6-20-15(24)14-11(18)2-1-3-12(14)19/h1-5,8H,6-7H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RQVIIPDJGSHACK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11F3N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.